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An In-depth Guide for Researchers and Scientific Professionals
Introduction

Diisooctyl succinate (CAS No. 28880-24-2) is the diester of isooctyl alcohol and succinic acid.
[1][2] Despite its straightforward chemical nature, a comprehensive review of scientific literature
reveals that its primary applications are firmly rooted in the cosmetics and personal care
industries, with a noticeable absence in primary research fields such as drug development and
fundamental cell biology. This guide provides a technical overview of the known applications
and properties of diisooctyl succinate, while also addressing the current data gap in
dedicated research applications.

It is critical to distinguish diisooctyl succinate from structurally related compounds with similar
naming conventions, such as dioctyl sodium sulfosuccinate (DOSS) and diisooctyl phthalate
(DIOP). These molecules possess distinct chemical properties and toxicological profiles, and
data pertaining to them should not be extrapolated to diisooctyl succinate.
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Primary Application: Emollient in Cosmetics and
Personal Care

The predominant use of diisooctyl succinate is as an emollient and skin-conditioning agent in
a variety of cosmetic formulations.[3][4] Its functions in these products are multifaceted:

Emollience: It softens and soothes the skin, contributing to a smoother and more pleasant
skin feel.[3][5]

o Texture Enhancement: As a transparent liquid, it imparts a silky, cushioned texture to
creams, lotions, and balms, often reducing the greasy feel of heavier oils in a formulation.[4]

[6]

o Dispersing Agent: It can be utilized to disperse sunscreen ingredients and pigments within a
formulation, contributing to a more uniform product.[6]

e Binding Agent: In powdered cosmetics, it can act as a binding agent.[6]

Diisooctyl succinate is often marketed as a plant-derived and palm-free alternative to
silicone-based emollients.[6] It is generally considered safe for cosmetic use and is well-
tolerated by most skin types.[4]

Physicochemical Properties

A summary of the available physicochemical data for diisooctyl succinate is presented below.
The lack of extensive research-focused literature means that some data points are derived
from chemical databases and supplier specifications rather than peer-reviewed studies.
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Property Value Reference(s)
CAS Number 28880-24-2 [1]

Molecular Formula C20H3804 [11[7]
Molecular Weight 342.51 g/mol [11[81I9]
Appearance Clear Liquid [10]

Boiling Point 356 - 358.9 °C at 101.3 kPa [1][11]

Density ~0.917 - 0.934 g/cm3 at 25 °C [1][11]

Vapor Pressure 0.013 Paat 25 °C [1]

LogP (octanol/water) ~7.1 [1]

Solubility in Water 0.005564 moll- a1 25°C [12]

(estimated)

Synthesis of Diisooctyl Succinate: A Conceptual

Workflow

While specific, detailed experimental protocols for the synthesis of diisooctyl succinate are

not readily available in the primary research literature, its production follows the general

principles of Fischer esterification. The process involves the reaction of succinic acid or its

anhydride with isooctyl alcohol, typically in the presence of an acid catalyst.
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Conceptual workflow for the synthesis of diisooctyl succinate.

Mechanism of Action as a Skin Emollient

As an emollient, diisooctyl succinate functions by forming a thin, non-greasy film on the
surface of the skin. This film helps to reduce transepidermal water loss (TEWL) and fills in the
spaces between corneocytes, resulting in a smoother and more hydrated skin surface.

Diisooctyl Succinate Film

Forms film over / Leads to Results in

Corneocyte Corneocyte Reduced Water Loss Smoother Skin Surface

Click to download full resolution via product page

Function of diisooctyl succinate as a skin emollient.

Absence in Primary Research Literature

Extensive searches of scientific databases for primary research applications of diisooctyl
succinate in fields such as pharmacology, drug delivery, and cell biology yielded no significant
results. The compound does not appear to be utilized as a research tool, a therapeutic agent,
or a key excipient in published pharmaceutical development studies.

This lack of data means that for the target audience of researchers, scientists, and drug
development professionals, there are currently no established experimental protocols, signaling
pathway interactions, or quantitative datasets related to diisooctyl succinate in a primary
research context.

Conclusion
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Diisooctyl succinate is a well-characterized cosmetic ingredient valued for its properties as an
emollient and texture enhancer. It provides a silky skin feel and can aid in the formulation of a
wide range of personal care products. However, its application appears to be confined to this
industry. For the scientific research and drug development communities, diisooctyl succinate
does not currently represent a molecule of significant interest, and there is a notable absence
of literature detailing its use in primary research. Therefore, while its role in applied material
science for cosmetics is clear, its potential applications in fundamental or translational research
remain unexplored and undocumented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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